4-(TRANS-4-PROPYLCYCLOHEXYL)-2-FLUOROBENZONITRILE

Specification

• CAS No.: 106021-42-5
• Molecular Formula: C16H20FN
• Molecular Weight: 245.33 g/mol
• IUPAC Name: 2-fluoro-4-(4-propylcyclohexyl)benzonitrile
• Standard InChI: InChI=1S/C16H20FN/c1-2-3-12-4-6-13(7-5-12)14-8-9-15(11-18)16(17)10-14/h8-10,12-13H,2-7H2,1H3
• Standard InChI Key: MEIZMSPIBFTTTE-UHFFFAOYSA-N
• SMILES: CCCC1CCC(CC1)C2=CC(=C(C=C2)C#N)F
• Canonical SMILES: CCCC1CCC(CC1)C2=CC(=C(C=C2)C#N)F

Introduction

Basic Information

4-(TRANS-4-PROPYLCYCLOHEXYL)-2-FLUOROBENZONITRILE is a chemical compound with the CAS number 106021-42-5. It is also known by other names, including trans-2-Fluoro-4-(4-n-propylcyclohexyl)benzonitrile, 2-Fluoro-4-((1s,4r)-4-propylcyclohexyl)benzonitrile, and Propyl cyclohexyl o-fluorobenzonitrile. The molecular formula is C16H20FN, and the molecular weight is 245.34.

Synthesis and Use in Liquid Crystal Compositions

4-(TRANS-4-PROPYLCYCLOHEXYL)-2-FLUOROBENZONITRILE is used as a component in liquid crystal compositions for twist nematic (TN) mode displays. These compositions are designed to improve the threshold voltage and reduce the temperature dependency of the threshold voltage.

Examples of liquid crystal compositions containing 4-(TRANS-4-PROPYLCYCLOHEXYL)-2-FLUOROBENZONITRILE:

• Example 1: A liquid crystal composition contains 20% of 4-(trans-4-propylcyclohexyl)-2-fluorobenzonitrile, along with other compounds. This composition has a clearing point of 60.4°C, an optical anisotropy value of 0.111, and a viscosity at 20°C of 33.0 cp. In a 90° twist TN cell with a condition of d·Δn=550 nm, the threshold voltage at 25°C is 1.05 V, and the temperature dependency of the threshold voltages from 0°C to 40°C (dV/dt) is -0.40 V/°C.

• Example 2: A liquid crystal composition consists of 14.2% of 4-(trans-4-propylcyclohexyl)-2-fluorobenzonitrile, among other compounds.

• Example 3: A liquid crystal composition includes 10% of 4-(trans-4-propylcyclohexyl)-2-fluorobenzonitrile, combined with other compounds.

• Example 4: A liquid crystal composition incorporates 6% of 4-(trans-4-propylcyclohexyl)-2-fluorobenzonitrile along with several other compounds.

• Example 6: A liquid crystal composition features 14.6% of 4-(trans-4-propylcyclohexyl)-2-fluorobenzonitrile, in addition to other compounds.

• Example 7: A liquid crystal composition contains 12% of 4-(trans-4-propylcyclohexyl)-2-fluorobenzonitrile, as well as other compounds.

Suppliers

Several suppliers offer 4-(TRANS-4-PROPYLCYCLOHEXYL)-2-FLUOROBENZONITRILE for research and experimental purposes.